Cas no 1805093-06-4 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine
• CAS No: 1805093-06-4
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4890847
• Update Time: 2025-05-26

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-6-2-4(12)7(8(10)11)5(3-9)13-6/h2,8H,3H2,1H3
• InChI Key： GRQCXSITOSUYQC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CBr)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine: A Comprehensive Overview

The compound with CAS No. 1805093-06-4, known as 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with multiple functional groups, including a bromomethyl group at position 2, a difluoromethyl group at position 3, an iodo group at position 4, and a methoxy group at position 6. These substituents contribute to the compound's distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and organic synthesis. The presence of halogen atoms (bromine and iodine) in the molecule makes it particularly valuable for nucleophilic substitution reactions, which are fundamental in the construction of complex organic molecules. Additionally, the difluoromethyl group introduces electronic effects that can influence the compound's stability and reactivity under various reaction conditions.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine involves a multi-step process that typically begins with the preparation of a pyridine ring precursor. This precursor undergoes a series of functionalization steps to introduce the desired substituents. For instance, the bromomethyl group can be introduced via alkylation reactions, while the difluoromethyl group is often added through electrophilic substitution methods. The iodination at position 4 requires precise control over reaction conditions to ensure high yields and selectivity.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For example, the bromomethyl group can serve as a leaving group in subsequent transformations, enabling the construction of diverse heterocyclic frameworks. Furthermore, the methoxy group at position 6 contributes to the molecule's solubility and bioavailability, making it an attractive candidate for drug development.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine. Quantum mechanical calculations reveal that the compound exhibits significant conjugation within its pyridine ring, which enhances its stability and reactivity. These insights have been instrumental in guiding experimental efforts to optimize synthetic routes and explore new applications.

In terms of physical properties, this compound has been shown to exhibit a high melting point due to strong intermolecular hydrogen bonding interactions facilitated by the methoxy group. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in various organic reactions. Additionally, spectroscopic analyses (e.g., NMR and IR) have confirmed the presence of all functional groups as expected, ensuring its structural integrity.

The combination of multiple halogen atoms in this molecule also raises interesting questions about its environmental fate and toxicity. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions, which may have implications for its disposal and handling in industrial settings.

Looking ahead, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-6-methoxypyridine holds promise for further exploration in areas such as agrochemicals and advanced materials. Its unique combination of functional groups provides a versatile platform for designing molecules with tailored properties.